Cas no 851175-82-1 (11-(chloromethyl)-8-thia-1,10-diazatricyclo7.4.0.0,2,7trideca-2(7),9,11-trien-13-one)

• Product Name: 11-(chloromethyl)-8-thia-1,10-diazatricyclo7.4.0.0,2,7trideca-2(7),9,11-trien-13-one
• CAS No: 851175-82-1
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• CID: 3107740
• PubChem ID: 2534975
• Update Time: 2025-10-28

11-(chloromethyl)-8-thia-1,10-diazatricyclo7.4.0.0,2,7trideca-2(7),9,11-trien-13-one Chemical and Physical Properties

Names and Identifiers

• <br>2-(chloromethyl)-6,7,8,9-tetrahydro-4H-pyrimido[2,1-b][1,3]benzothiazol-4-o ne
• 11-(chloromethyl)-8-thia-1,10-diazatricyclo7.4.0.0,2,7trideca-2(7),9,11-trien-13-one
• 855-366-1
• SR-01000061999-1
• G26610
• SR-01000061999
• 2-(CHLOROMETHYL)-6,7,8,9-TETRAHYDRO-4H-BENZO[4,5]THIAZOLO[3,2-A]PYRIMIDIN-4-ONE
• 11-(chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0?,?]trideca-2(7),9,11-trien-13-one
• 851175-82-1
• 2-(chloromethyl)-6,7,8,9-tetrahydropyrimido[2,1-b][1,3]benzothiazol-4-one
• AKOS000118455
• 11-(chloromethyl)-8-thia-1,10-diazatricyclo(7.4.0.0,2,7)trideca-2(7),9,11-trien-13-one
• 11-(Chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0,2,7]trideca-2(7),9,11-trien-13-one
• EN300-11675
• Z57984531
• 2-(chloromethyl)-6,7,8,9-tetrahydro-4H-pyrimido[2,1-b][1,3]benzothiazol-4-one

• Inchi： 1S/C11H11ClN2OS/c12-6-7-5-10(15)14-8-3-1-2-4-9(8)16-11(14)13-7/h5H,1-4,6H2
• InChI Key： LPIZOCZYLLJORX-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C(=N1)SC1CCCCC2=1)=O

Computed Properties

• Exact Mass: 254.0280618g/mol
• Monoisotopic Mass: 254.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 11-(chloromethyl)-8-thia-1,10-diazatricyclo7.4.0.0,2,7trideca-2(7),9,11-trien-13-one

Recent Advances in the Study of 11-(chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0²,⁷]trideca-2(7),9,11-trien-13-one (CAS: 851175-82-1)

The compound 11-(chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0²,⁷]trideca-2(7),9,11-trien-13-one (CAS: 851175-82-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its tricyclic framework containing sulfur and nitrogen atoms, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that employs a cascade cyclization strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of byproducts, which is crucial for pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 11-(chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0²,⁷]trideca-2(7),9,11-trien-13-one exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. Specifically, the compound has shown promising activity against CDK2 and CDK4, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the mechanism of action have revealed that the compound interacts with the ATP-binding pocket of the target kinases, thereby disrupting their catalytic activity. Molecular docking studies have provided insights into the key interactions between the compound and the kinase active site, highlighting the importance of the chloromethyl group and the thiadiazatricyclic core in binding affinity. These structural insights are invaluable for the design of derivatives with improved potency and selectivity.

In addition to its anticancer potential, recent studies have explored the compound's utility in other therapeutic areas. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against bacterial efflux pumps, suggesting a possible role in addressing antibiotic resistance. The compound's ability to modulate efflux pump activity could pave the way for new adjunct therapies to enhance the efficacy of existing antibiotics.

Despite these promising findings, challenges remain in the development of 11-(chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0²,⁷]trideca-2(7),9,11-trien-13-one as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research is focused on synthesizing analogs with improved pharmacokinetic properties while retaining the desired biological activity.

In conclusion, the compound 11-(chloromethyl)-8-thia-1,10-diazatricyclo[7.4.0.0²,⁷]trideca-2(7),9,11-trien-13-one represents a promising scaffold for drug discovery, with demonstrated activity in oncology and potential applications in antimicrobial therapy. Continued research efforts are expected to yield derivatives with enhanced therapeutic profiles, bringing this compound closer to clinical evaluation.